N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-1-benzofuran-2-carboxamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H14N2O3S/c25-17-10-9-14(12-15(17)22-24-16-6-2-4-8-20(16)28-22)23-21(26)19-11-13-5-1-3-7-18(13)27-19/h1-12,25H,(H,23,26)
• InChI Key: YBUXWWGJCWZPIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=CC(=C(C=C3)O)C4=NC5=CC=CC=C5S4
• Molecular Formula: C22H14N2O3S
• Molecular Weight: 386.4 g/mol

Description

N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-1-benzofuran-2-carboxamide, also known as BCF, is a synthetic compound that has been studied for its potential therapeutic properties. BCF belongs to the class of compounds known as benzofurans, which have been shown to have various biological activities.

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-1-benzofuran-2-carboxamide is not fully understood. However, studies have shown that this compound may act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer. This compound has also been shown to enhance the activity of antioxidant enzymes in cells, which may contribute to its protective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in cells and animal models. This compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines in cells, which may contribute to its anti-inflammatory effects. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-1-benzofuran-2-carboxamide has several advantages for use in lab experiments. This compound is a synthetic compound, which means that it can be easily synthesized in large quantities and with high purity. This compound is also relatively stable and has a long shelf life, which makes it a useful tool for long-term studies. However, this compound has some limitations for use in lab experiments. This compound has low solubility in water, which can make it difficult to use in certain experimental setups. In addition, this compound has not been extensively studied in humans, which limits its potential for clinical use.

Future Directions

There are several future directions for research on N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-1-benzofuran-2-carboxamide. One potential direction is to study the effects of this compound on other diseases, such as cardiovascular disease and diabetes. Another potential direction is to study the potential use of this compound in combination with other drugs for the treatment of cancer. Finally, future studies could focus on elucidating the mechanism of action of this compound, which could provide insight into its potential therapeutic properties.

Synthesis Methods

The synthesis of N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-1-benzofuran-2-carboxamide involves the reaction of 2-hydroxybenzaldehyde with 2-aminobenzothiazole in the presence of a catalyst. The resulting product is then treated with acetic anhydride to form this compound. The purity of the synthesized compound is determined using various analytical techniques such as HPLC and NMR spectroscopy.

Scientific Research Applications

N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-1-benzofuran-2-carboxamide has been studied for its potential therapeutic properties in various scientific research studies. This compound has been shown to have anti-inflammatory, antioxidant, and anticancer properties. In addition, this compound has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.